![molecular formula C19H30N2O6 B4936679 1-{2-[2-(4-ethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate](/img/structure/B4936679.png)
1-{2-[2-(4-ethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-{2-[2-(4-ethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate, also known as Trazodone, is a medication commonly used to treat major depressive disorder, anxiety disorders, and insomnia. It belongs to the class of drugs called serotonin receptor antagonists and reuptake inhibitors (SARIs) which work by increasing the levels of serotonin in the brain. In
Mechanism of Action
1-{2-[2-(4-ethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate works by blocking the reuptake of serotonin in the brain, which increases the levels of serotonin available to bind to serotonin receptors. This leads to an increase in serotonin signaling, which is associated with improvements in mood, anxiety, and sleep. This compound also acts as an antagonist at certain serotonin receptors, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It increases the levels of serotonin and norepinephrine in the brain, which are associated with improvements in mood and anxiety. It also has sedative effects, which can help to promote sleep. This compound has been found to have a low potential for abuse and addiction, which makes it a safer alternative to other medications used to treat depression and anxiety.
Advantages and Limitations for Lab Experiments
1-{2-[2-(4-ethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate has a number of advantages for use in lab experiments. It is readily available and relatively inexpensive, which makes it a cost-effective option for researchers. It has also been extensively studied, which means that there is a large body of research available on its effects and mechanisms of action. However, there are also some limitations to using this compound in lab experiments. It can have variable effects depending on the dose and the individual, which can make it difficult to control for in experiments. It can also have side effects such as dizziness and drowsiness, which can affect the results of experiments.
Future Directions
There are a number of future directions for research on 1-{2-[2-(4-ethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate. One area of interest is its potential use in treating other conditions such as PTSD, OCD, and chronic pain. Another area of interest is its mechanism of action, particularly its effects on different serotonin receptors and other neurotransmitters. There is also a need for further research on the optimal dosing and administration of this compound, as well as its long-term effects on mood, anxiety, and sleep. Overall, this compound is a promising medication with a wide range of potential applications in the treatment of mental health disorders.
Synthesis Methods
1-{2-[2-(4-ethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate is synthesized through a series of chemical reactions. The first step involves the reaction of 4-ethylphenol with ethylene oxide to form 4-ethylphenoxyethanol. The second step involves the reaction of 4-ethylphenoxyethanol with 2-chloroethylamine hydrochloride to form 2-(4-ethylphenoxy)ethylamine. The third step involves the reaction of 2-(4-ethylphenoxy)ethylamine with 4-methylpiperazine to form 1-{2-[2-(4-ethylphenoxy)ethoxy]ethyl}-4-methylpiperazine. The final step involves the reaction of 1-{2-[2-(4-ethylphenoxy)ethoxy]ethyl}-4-methylpiperazine with oxalic acid to form this compound.
Scientific Research Applications
1-{2-[2-(4-ethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate has been extensively studied for its effectiveness in treating major depressive disorder, anxiety disorders, and insomnia. It has also been studied for its potential use in treating other conditions such as post-traumatic stress disorder (PTSD), obsessive-compulsive disorder (OCD), and chronic pain. This compound has been found to be effective in treating depression and anxiety by increasing the levels of serotonin in the brain. It has also been found to be effective in treating insomnia by promoting sleep and improving sleep quality.
properties
IUPAC Name |
1-[2-[2-(4-ethylphenoxy)ethoxy]ethyl]-4-methylpiperazine;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28N2O2.C2H2O4/c1-3-16-4-6-17(7-5-16)21-15-14-20-13-12-19-10-8-18(2)9-11-19;3-1(4)2(5)6/h4-7H,3,8-15H2,1-2H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMFGGQCJWGYPIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OCCOCCN2CCN(CC2)C.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
54 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47202263 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.